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Compound of Interest

Methyl 7,15-
Compound Name:
dihydroxydehydroabietate

Cat. No.: B15594878

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the safe handling and storage of Methyl 7,15-
dihydroxydehydroabietate (CAS No: 155205-65-5). The information herein is compiled from
available safety data sheets and general laboratory best practices.

Chemical and Physical Properties

While detailed experimental data for Methyl 7,15-dihydroxydehydroabietate is not widely
published, the following information is based on available safety data sheets. Researchers
should verify these properties through their own experimental analysis.
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Property Data Source

CAS Number 155205-65-5 [LI[21I31[4115]

Methyl (70)-7,15-

IUPAC Name dihydroxyabieta-8,11,13-trien- [3]
18-oate
Methyl 7,15-

Synonyms [11[2][4]

dihydroxydehydroabietate

H302: Harmful if swallowed.
Hazard Statements H312: Harmful in contact with [1]
skin. H332: Harmful if inhaled.

Appearance Not specified (likely a solid)

No data available. It is
recommended to perform

Solubility solubility tests in common [4]
laboratory solvents (e.qg.,
DMSO, ethanol, methanol).

No specific stability data
Stabilt available. Stable under
abili
Y recommended storage

conditions.

Safety and Handling

2.1 Personal Protective Equipment (PPE)

Due to the hazardous nature of this compound, appropriate personal protective equipment
must be worn at all times.
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PPE Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[3]

Wear protective gloves and impervious clothing.
Skin Protection [3][6] Remove and thoroughly wash any
contaminated clothing before reuse.[1]

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator.[3]

Respiratory Protection ] )
Handle in a well-ventilated area or a fume hood.

[1]3][6]

2.2 Handling Protocol

o Preparation: Before handling, ensure that an appropriate eyewash station and safety shower

are readily accessible.

o Work Area: Conduct all handling of Methyl 7,15-dihydroxydehydroabietate within a
certified chemical fume hood to minimize inhalation exposure.[1]

o Dispensing:

o Avoid the formation of dust and aerosols.[6]

o Use non-sparking tools.

o Prevent fire caused by electrostatic discharge.[6]
e Hygiene:

o Wash hands thoroughly after handling.[1]

o Do not eat, drink, or smoke in the laboratory area where this chemical is handled or
stored.[1]
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o Spills: In case of a spill, wear appropriate PPE, contain the spill, and clean up using an
appropriate absorbent material. Dispose of the waste in a sealed container according to
institutional and local regulations.

Storage

Proper storage is crucial to maintain the integrity and stability of Methyl 7,15-
dihydroxydehydroabietate.

Condition Recommendation

Store in a dry, cool, and well-ventilated place.[3]

Temperature

[6]
Container Keep the container tightly closed.[3][6]
Incompatibilities Avoid strong oxidizing agents.

First Aid Measures

In case of exposure, follow these first-aid procedures immediately.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[3]

Take off contaminated clothing immediately.
i Wash the affected area with soap and plenty of
Skin Contact S )
water.[3] If skin irritation occurs, get medical

advice/attention.[1]

Rinse with pure water for at least 15 minutes,

holding the eyelids open.[3] Remove contact
Eye Contact ] ]

lenses if present and easy to do. Continue

rinsing.[1] Seek immediate medical attention.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Experimental Protocols

As no specific experimental protocols for Methyl 7,15-dihydroxydehydroabietate were found
in the public domain, a general protocol for preparing a stock solution for in vitro assays is
provided below. Researchers should adapt this protocol based on their specific experimental
needs and determined solubility.

Protocol: Preparation of a Stock Solution

o Objective: To prepare a concentrated stock solution of Methyl 7,15-
dihydroxydehydroabietate for use in biological assays.

o Materials:
o Methyl 7,15-dihydroxydehydroabietate powder

o Anhydrous Dimethyl Sulfoxide (DMSO)
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o Sterile microcentrifuge tubes or vials
o Calibrated analytical balance

o Vortex mixer

e Procedure:

1. Equilibrate the container of Methyl 7,15-dihydroxydehydroabietate to room temperature
before opening.

2. In a chemical fume hood, weigh out the desired amount of the compound into a sterile
microcentrifuge tube.

3. Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

4. Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath may be required, but stability to heat should be pre-determined.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C or -80°C for long-term storage. The stability of the
compound in solution should be experimentally determined.

Visualizations
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Review Safety Data Sheet (SDS)
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Figure 1: General Workflow for Handling and Storage

Click to download full resolution via product page

Caption: General workflow for safe handling and storage of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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